4-{[1-(cyclohexylmethyl)-1H-1,2,3-triazol-4-yl]carbonyl}-1-(3-fluorobenzyl)-2-piperazinone

• IUPAC Name: 4-[1-(cyclohexylmethyl)triazole-4-carbonyl]-1-[(3-fluorophenyl)methyl]piperazin-2-one
• InChI: InChI=1S/C21H26FN5O2/c22-18-8-4-7-17(11-18)12-25-9-10-26(15-20(25)28)21(29)19-14-27(24-23-19)13-16-5-2-1-3-6-16/h4,7-8,11,14,16H,1-3,5-6,9-10,12-13,15H2
• InChI Key: WGQNXKMZCXZQOR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2C=C(N=N2)C(=O)N3CCN(C(=O)C3)CC4=CC(=CC=C4)F
• Molecular Formula: C21H26FN5O2
• Molecular Weight: 399.5 g/mol

Description

4-{[1-(cyclohexylmethyl)-1H-1,2,3-triazol-4-yl]carbonyl}-1-(3-fluorobenzyl)-2-piperazinone is a useful research compound. Its molecular formula is C21H26FN5O2 and its molecular weight is 399.5 g/mol. The purity is usually 95%.
The exact mass of the compound 4-{[1-(cyclohexylmethyl)-1H-1,2,3-triazol-4-yl]carbonyl}-1-(3-fluorobenzyl)-2-piperazinone is 399.20705325 g/mol and the complexity rating of the compound is 585. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-{[1-(cyclohexylmethyl)-1H-1,2,3-triazol-4-yl]carbonyl}-1-(3-fluorobenzyl)-2-piperazinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-{[1-(cyclohexylmethyl)-1H-1,2,3-triazol-4-yl]carbonyl}-1-(3-fluorobenzyl)-2-piperazinone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antagonist Activity

A study focused on synthesizing derivatives related to the core structure of interest, highlighting their potential as serotonin receptor antagonists. The synthesis of these compounds involves fluorinated derivatives of WAY 100635, aiming to develop radiolabeled compounds for biological evaluation. The study's outcomes suggest these compounds' utility in assessing serotonin levels and receptor distribution, indicating their relevance in neurological research and potential therapeutic applications (Lang et al., 1999).

Cytotoxic Evaluation for Cancer Research

Research into the synthesis of novel 1,2,3-triazole-4-linked derivatives, starting from cyclohexanone, has been conducted to evaluate their cytotoxic activity against cancer cell lines, such as human breast cancer cells MDA-MB-231. This demonstrates the compound's potential application in developing new anticancer agents, showcasing the importance of chemical modifications for enhanced therapeutic efficacy (Mahdavi et al., 2016).

Antimicrobial Activities

Further studies have synthesized new 1,2,4-triazole derivatives, including the compound of interest, to assess their antimicrobial properties. These compounds have shown effectiveness against various microorganisms, indicating their potential in developing new antimicrobial agents. This research area is crucial given the rising resistance to existing antibiotics, emphasizing the need for new therapeutic options (Bektaş et al., 2010).

Structural Analysis and Drug Design

The compound's structural analysis through crystallography has provided insights into its conformation and potential interactions at the molecular level. Understanding these aspects is vital for rational drug design, allowing for the optimization of the compound's pharmacological properties. Studies have detailed the crystal structure of related piperazine derivatives, aiding in the development of molecules with desired biological activities (Faizi et al., 2016).